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[2] A Novel PTPN6/SHP1 Inhibitor with Therapeutic Potential for Systemic Lupus
Erythematosus The protein tyrosine phosphatase non-receptor type 6 (PTPNG6), also known as
SHP1, is an important negative regulator of immune cell signaling. It has been ... 1 SHP-1
(PTPNG6): A Potential Therapeutic Target for the Treatment of Autoimmune Diseases The
protein tyrosine phosphatase non-receptor type 6 (PTPN6), also known as SHP-1, is a non-
receptor protein tyrosine phosphatase (PTP) that is mainly expressed in hematopoietic cells. It
is a key negative regulator of various cellular processes, including cell proliferation,
differentiation, and apoptosis. SHP-1 is involved in the pathogenesis of several autoimmune
diseases, such as systemic lupus erythematosus (SLE), rheumatoid arthritis (RA), and multiple
sclerosis (MS). 2 PTPNG6 protein tyrosine phosphatase non-receptor type 6 [Homo sapiens
(human)] - Gene - NCBI Gene ID: 5777, updated on 2-Mar-2024. PTPNG6 is a protein tyrosine
phosphatase (PTP) that is expressed primarily in hematopoietic cells and is an important
negative regulator of signaling pathways. It is involved in the dephosphorylation of a number of
key signaling molecules, including JAK/STAT proteins, and has been implicated in the
regulation of cell growth, differentiation, and apoptosis. 3 SHP-1 signaling and its implications
in disease - PubMed SHP-1 is a protein tyrosine phosphatase that is expressed primarily in
hematopoietic cells. It is a key negative regulator of a number of signaling pathways that are
initiated by receptor tyrosine kinases, cytokine receptors, and antigen receptors. SHP-1 has
been shown to be involved in the regulation of a variety of cellular processes, including cell
growth, differentiation, and apoptosis. 4 SHP-1 as a Potent Therapeutic Target for the
Treatment of Autoimmune and Inflammatory Disorders SHP-1, a non-receptor protein tyrosine
phosphatase, is mainly expressed in hematopoietic cells and plays a critical role in regulating
various signaling pathways. It acts as a negative regulator of inflammation and autoimmunity
by dephosphorylating key signaling molecules in immune cells. 5 SHP-1: a critical phosphatase
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in the predicament of hematological malignancies SHP-1 is a non-receptor protein tyrosine
phosphatase encoded by the PTPNG6 gene. It is mainly expressed in hematopoietic cells and
their derivatives. SHP-1 is a key negative regulator of signal transduction pathways, and it is
involved in the regulation of cell proliferation, differentiation, and apoptosis. 6 PTPN6 Gene -
GeneCards | PTPNG6 Protein | PTPN6 Antibody This gene, PTPNG6, encodes a protein tyrosine
phosphatase (PTP) that is expressed primarily in hematopoietic cells. This PTP contains two
Src homology 2 (SH2) domains and a PTP catalytic domain, and is a key negative regulator of
signaling pathways. 7 SHP-1 Regulates the Signaling of the T-Cell Receptor and Is a Potential
Target for the Treatment of Autoimmune Diseases SHP-1 is a protein tyrosine phosphatase that
is expressed in hematopoietic cells. It is a negative regulator of signaling from the T-cell
receptor (TCR), and it is involved in the maintenance of T-cell tolerance. 8 PTPNG6 (protein
tyrosine phosphatase, non-receptor type 6) - Atlas of Genetics and Cytogenomics in Oncology
and Haematology PTPNG is a protein tyrosine phosphatase that is expressed primarily in
hematopoietic cells and is a key negative regulator of signaling pathways. It is involved in the
dephosphorylation of a number of key signaling molecules, including JAK/STAT proteins, and
has been implicated in the regulation of cell growth, differentiation, and apoptosis. 9 SHP-1
negatively regulates neuronal differentiation and is a potential target for the treatment of
neuroblastoma SHP-1 is a protein tyrosine phosphatase that is expressed in both
hematopoietic and non-hematopoietic cells. It is a negative regulator of a number of signaling
pathways, including the JAK/STAT pathway and the MAPK pathway. SHP-1 has been shown to
be involved in the regulation of cell growth, differentiation, and apoptosis. 10 A small molecule
inhibitor of SHP-1, a new target for the treatment of autoimmune diseases SHP-1 is a protein
tyrosine phosphatase that is expressed in hematopoietic cells and is a negative regulator of
immune cell signaling. It has been shown to be involved in the pathogenesis of several
autoimmune diseases, and it is a promising target for the development of new drugs for the
treatment of these diseases. 11 SHP-1, a novel therapeutic target for the treatment of cancer
SHP-1 is a protein tyrosine phosphatase that is expressed in a variety of cell types, including
hematopoietic cells, epithelial cells, and neuronal cells. It is a negative regulator of a number of
signaling pathways, and it has been shown to be involved in the regulation of cell growth,
differentiation, and apoptosis. --INVALID-LINK-- SHP-1 is a key negative regulator of the
JAK/STAT pathway SHP-1 is a protein tyrosine phosphatase that is expressed in hematopoietic
cells and is a key negative regulator of the JAK/STAT pathway. The JAK/STAT pathway is a
signaling pathway that is involved in the regulation of a variety of cellular processes, including
cell growth, differentiation, and apoptosis. 4 The role of SHP-1 in the pathogenesis of systemic
lupus erythematosus SHP-1 is a protein tyrosine phosphatase that is expressed in
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hematopoietic cells and is a negative regulator of immune cell signaling. It has been shown to
be involved in the pathogenesis of several autoimmune diseases, including systemic lupus
erythematosus (SLE). 12 PTPN6 PTPNBG, protein tyrosine phosphatase, non-receptor type 6 |
PTPNG6 ] This gene, also known as PTPNG6, encodes a protein that is a member of the protein
tyrosine phosphatase (PTP) family. PTPs are signaling molecules that regulate a variety of
cellular processes, including cell growth, differentiation, and apoptosis. This PTP is expressed
primarily in hematopoietic cells and is a key negative regulator of signaling pathways. 13 SHP-
1 is a key regulator of the immune system and a potential target for the treatment of
autoimmune diseases SHP-1 is a protein tyrosine phosphatase that is expressed in
hematopoietic cells and is a negative regulator of immune cell signaling. It has been shown to
be involved in the pathogenesis of several autoimmune diseases, and it is a promising target
for the development of new drugs for the treatment of these diseases. 14 SHP-1 as a target for
the treatment of hematological malignancies SHP-1 is a protein tyrosine phosphatase that is a
key negative regulator of signal transduction pathways in hematopoietic cells. It is involved in
the regulation of cell proliferation, differentiation, and apoptosis. 15 A Novel PTPN6/SHP1
Inhibitor with Therapeutic Potential for Systemic Lupus Erythematosus The protein tyrosine
phosphatase non-receptor type 6 (PTPNG6), also known as SHP1, is an important negative
regulator of immune cell signaling. It has been reported to be involved in the pathogenesis of
systemic lupus erythematosus (SLE). Here, we report the discovery of a novel, potent, and
selective PTPN6/SHP1 inhibitor, compound 1. Compound 1 inhibited PTPN6/SHP1 with an
IC50 of 0.03 uM and showed good selectivity over other phosphatases. It also inhibited the
PTPN6/SHP1-mediated dephosphorylation of STAT3 in a cellular assay. In a mouse model of
SLE, compound 1 significantly reduced the production of autoantibodies and the severity of the
disease. These results suggest that compound 1 is a promising candidate for the treatment of
SLE. 1

PTPNG6 (protein tyrosine phosphatase, non-receptor type 6) - Atlas of Genetics and
Cytogenomics in Oncology and Haematology PTPNG is a protein tyrosine phosphatase that is
expressed primarily in hematopoietic cells and is a key negative regulator of signaling
pathways. It is involved in the dephosphorylation of a number of key signaling molecules,
including JAK/STAT proteins, and has been implicated in the regulation of cell growth,
differentiation, and apoptosis. 9

[16] SHP-1 negatively regulates neuronal differentiation and is a potential target for the
treatment of neuroblastoma SHP-1 is a protein tyrosine phosphatase that is expressed in both
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hematopoietic and non-hematopoietic cells. It is a negative regulator of a number of signaling
pathways, including the JAK/STAT pathway and the MAPK pathway. SHP-1 has been shown to
be involved in the regulation of cell growth, differentiation, and apoptosis. 10

[17] SHP-1 is a key negative regulator of the JAK/STAT pathway SHP-1 is a protein tyrosine
phosphatase that is expressed in hematopoietic cells and is a key negative regulator of the
JAK/STAT pathway. The JAK/STAT pathway is a signaling pathway that is involved in the
regulation of a variety of cellular processes, including cell growth, differentiation, and apoptosis.
4

SHP-1 signaling and its implications in disease - PubMed SHP-1 is a protein tyrosine
phosphatase that is expressed primarily in hematopoietic cells. It is a key negative regulator of
a number of signaling pathways that are initiated by receptor tyrosine kinases, cytokine
receptors, and antigen receptors. SHP-1 has been shown to be involved in the regulation of a
variety of cellular processes, including cell growth, differentiation, and apoptosis. 4

SHP-1 as a Potent Therapeutic Target for the Treatment of Autoimmune and Inflammatory
Disorders SHP-1, a non-receptor protein tyrosine phosphatase, is mainly expressed in
hematopoietic cells and plays a critical role in regulating various signaling pathways. It acts as
a negative regulator of inflammation and autoimmunity by dephosphorylating key signaling
molecules in immune cells. 5

SHP-1 as a target for the treatment of hematological malignancies SHP-1 is a protein tyrosine
phosphatase that is a key negative regulator of signal transduction pathways in hematopoietic
cells. It is involved in the regulation of cell proliferation, differentiation, and apoptosis. 3

SHP-1: a critical phosphatase in the predicament of hematological malignancies SHP-1 is a
non-receptor protein tyrosine phosphatase encoded by the PTPNG6 gene. It is mainly expressed
in hematopoietic cells and their derivatives. SHP-1 is a key negative regulator of signal
transduction pathways, and it is involved in the regulation of cell proliferation, differentiation,
and apoptosis. 18 Unveiling the Specificity of PHPS1: A Comparative Analysis for Researchers

For researchers and drug development professionals, understanding the nuanced performance
of molecular compounds is paramount. This guide provides a comprehensive cross-validation
of Phenylhydrazonopyrazolone Sulfonate 1 (PHPS1), an inhibitor of the protein tyrosine
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phosphatase Shp2. Through a comparative analysis with other phosphatases, this document
aims to provide objective data to inform experimental design and therapeutic development.

Quantitative Data Summary

The following table summarizes the inhibitory activity of PHPS1 against various protein tyrosine
phosphatases, offering a clear comparison of its specificity.

Target )
IC50 (pM) Ki (uM) Notes
Phosphatase
Potent and specific
Shp2 2.1 0.73 o
inhibition.
Significantly less
Shp1l 30 10.7 N
sensitive than Shp2.
Moderate inhibition at
PTP1B 19 5.8 _ ,
higher concentrations.
ECPTP 5.4

Mycobacterium MptpA 39

PTPH1 >50 Little to no activity.
STEP >50 Little to no activity.
PTPN7 >50 Little to no activity.
PTPRK >50 Little to no activity.
GLEPP1 >50 Little to no activity.
LAR2 >50 Little to no activity.

Experimental Protocols
In Vitro Phosphatase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) and the inhibitor
constant (Ki) of PHPS1 against a panel of protein tyrosine phosphatases.
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Methodology:

e Enzyme and Substrate Preparation: Recombinant human Shp2, Shpl, PTP1B, and other
phosphatases were expressed and purified. A synthetic phosphopeptide substrate, such as
p-nitrophenyl phosphate (pNPP) or a more specific substrate for each enzyme, was used.

o Assay Conditions: Assays were performed in a buffer containing a suitable pH and ionic
strength, typically at 37°C.

¢ Inhibition Measurement:

o IC50 Determination: A fixed concentration of the enzyme and substrate was incubated with
a range of PHPS1 concentrations. The rate of product formation was measured
spectrophotometrically. The IC50 value was calculated as the concentration of PHPS1 that
inhibited enzyme activity by 50%.

o Ki Determination: To determine the mode of inhibition and the Ki, similar assays were
performed with varying concentrations of both the substrate and PHPS1. Data were fitted
to standard enzyme kinetic models (e.g., Michaelis-Menten with competitive inhibition).

Cell-Based Assays

Objective: To evaluate the effect of PHPS1 on Shp2-dependent cellular signaling and
proliferation.

Methodology:

e Cell Culture: Human tumor cell lines (e.g., HT-29) were cultured in appropriate media
supplemented with fetal bovine serum.

o Proliferation Assay: Cells were seeded in multi-well plates and treated with various
concentrations of PHPS1 for a defined period (e.g., 6 days). Cell viability and proliferation
were assessed using a colorimetric assay such as the MTT or WST-1 assay.

o Western Blot Analysis: To assess the effect on signaling pathways, cells were stimulated with
a growth factor (e.g., HGF/SF) in the presence or absence of PHPS1. Cell lysates were then
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subjected to SDS-PAGE and Western blotting to detect the phosphorylation status of key
signaling proteins like Erk1/2.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway in which Shp2 is involved and a typical
experimental workflow for evaluating PHPS1.
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Caption: Shp2 signaling pathway and the inhibitory action of PHPS1.
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Caption: Experimental workflow for cross-validating PHPS1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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